Cas no 2418677-20-8 (2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid)

• Product Name: 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid
• CAS No: 2418677-20-8
• MF: C₂₈H₂₈N₂O₄S
• MW: 488.597926139832
• CID: 5676905
• PubChem ID: 165978277
• Update Time: 2025-06-08

2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26629450
• 2418677-20-8
• 2-[3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenyl]acetic acid
• 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid

• Inchi： 1S/C28H28N2O4S/c1-18-25(14-19(15-26(18)35)16-27(31)32)29-10-12-30(13-11-29)28(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,14-15,24,35H,10-13,16-17H2,1H3,(H,31,32)
• InChI Key： AHTIRPNJABRLNA-UHFFFAOYSA-N
• SMILES： SC1=CC(CC(=O)O)=CC(=C1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 488.17697855g/mol
• Monoisotopic Mass: 488.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.1Ų

Additional information on 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid

2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid (CAS No. 2418677-20-8): An Overview

2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid (CAS No. 2418677-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a piperazine ring, and a sulfanylphenylacetic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. It can be readily removed under mild conditions, making it a versatile protecting group in organic synthesis. The presence of this group in 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid suggests that the compound may be involved in peptide or protein-related research or applications.

The piperazine ring is another key structural feature of this compound. Piperazines are widely used in pharmaceuticals due to their ability to enhance the solubility and bioavailability of drugs. They are also known for their central nervous system (CNS) activity, making them useful in the development of drugs for neurological disorders. The piperazine ring in this compound may contribute to its potential as a CNS-active agent or as a scaffold for drug design.

The sulfanylphenylacetic acid moiety is another important structural element. Sulfanyl groups are known for their redox properties and can play a role in various biological processes, including antioxidant activity and thiol-disulfide exchange reactions. The presence of this moiety suggests that the compound may have antioxidant properties or may be involved in redox signaling pathways.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structural features. For example, a study published in the Journal of Medicinal Chemistry reported that compounds containing Fmoc groups and piperazine rings showed promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another study in the European Journal of Medicinal Chemistry demonstrated that sulfanyl-containing compounds exhibited significant antioxidant activity and protected cells from oxidative stress.

In addition to its potential therapeutic applications, 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid has been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules, particularly those with biological activity. Researchers have utilized this compound to synthesize novel peptides and small molecules with potential applications in drug discovery and development.

The synthesis of 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid typically involves multiple steps, including the protection of functional groups, coupling reactions, and deprotection steps. The Fmoc group is often introduced using Fmoc chloride, while the piperazine ring can be formed through various cyclization reactions. The sulfanyl group can be introduced via thiolation reactions using appropriate thiol reagents.

The physical and chemical properties of this compound have been extensively characterized. It is generally a white crystalline solid with a molecular weight of approximately 537 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various experimental settings, including cell culture studies and animal models.

In conclusion, 2-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-4-methyl-5-sulfanylphenylacetic acid (CAS No. 2418677-20-8) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group, piperazine ring, and sulfanylphenylacetic acid moiety, make it an interesting candidate for further investigation into its therapeutic applications and synthetic utility.